2-((4-(((Tetrahydrofuran-2-yl)methyl)amino)quinazolin-2-yl)amino)phenol hydrochloride

Specification

• CAS No.: 1052520-48-5
• Molecular Formula: C19H21ClN4O2
• Molecular Weight: 372.85
• IUPAC Name: 2-[[4-(oxolan-2-ylmethylamino)quinazolin-2-yl]amino]phenol;hydrochloride
• Standard InChI: InChI=1S/C19H20N4O2.ClH/c24-17-10-4-3-9-16(17)22-19-21-15-8-2-1-7-14(15)18(23-19)20-12-13-6-5-11-25-13;/h1-4,7-10,13,24H,5-6,11-12H2,(H2,20,21,22,23);1H
• Standard InChI Key: BPXNOCCZDJFIRP-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC2=NC(=NC3=CC=CC=C32)NC4=CC=CC=C4O.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound, systematically named 2-[[4-(oxolan-2-ylmethylamino)quinazolin-2-yl]amino]phenol hydrochloride, has a molecular formula of $\text{C}_{19}\text{H}_{21}\text{ClN}_{4}\text{O}_{2}$ and a molecular weight of 372.85 g/mol. Its structure comprises a quinazoline core substituted at the 4-position with a tetrahydrofuran-2-ylmethylamino group and at the 2-position with an aminophenol moiety, protonated as a hydrochloride salt. Key identifiers include:

Property	Value
CAS Registry Number	1052520-48-5
IUPAC Name	2-[[4-(oxolan-2-ylmethylamino)quinazolin-2-yl]amino]phenol hydrochloride
SMILES	Cl.OC1=CC=CC=C1NC1=NC2=CC=CC=C2C(NCC2CCCO2)=N1
InChI Key	BPXNOCCZDJFIRP-UHFFFAOYSA-N

Structural Analogues and Functional Groups

The quinazoline scaffold is modified with a tetrahydrofuran (THF) ring, enhancing lipophilicity and potential blood-brain barrier permeability. The aminophenol group contributes hydrogen-bonding capacity, critical for target binding. Analogues with furan or piperazine substitutions (e.g., compounds 27 and 53–56) demonstrate structural versatility in targeting kinase domains and microbial enzymes.

Synthesis and Physicochemical Properties

Physicochemical Profiling

The compound’s solid-state stability and moderate solubility in polar solvents (e.g., DMSO) align with quinazoline derivatives. Key properties include:

Parameter	Value
Melting Point	185–187°C (analogue data)
LogP (Predicted)	2.8
Aqueous Solubility	<1 mg/mL (estimated)
Stability	Stable under inert conditions

Preclinical Research and Challenges

In Vitro and In Vivo Studies

Limited data exist for this specific compound, but analogues demonstrate:

• Hepatic Stability: Microsomal half-lives >60 minutes in human, rat, and mouse models.

• Bioavailability: Low oral absorption due to high polarity; prodrug strategies are under exploration.

Toxicity and Selectivity

Preliminary cytotoxicity assays on HepG2 cells show selectivity indices >100 for kinase inhibitors. Metabolites from N-demethylation and hydroxylation require further toxicological profiling.